Cas no 1803832-53-2 (4,5-Dichloro-2-(difluoromethoxy)mandelic acid)

• Product Name: 4,5-Dichloro-2-(difluoromethoxy)mandelic acid
• CAS No: 1803832-53-2
• MF: C₉H₆Cl₂F₂O₄
• MW: 287.044348239899
• CID: 4706052
• Update Time: 2025-11-01

4,5-Dichloro-2-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-(difluoromethoxy)mandelic acid

• Inchi： 1S/C9H6Cl2F2O4/c10-4-1-3(7(14)8(15)16)6(2-5(4)11)17-9(12)13/h1-2,7,9,14H,(H,15,16)
• InChI Key： ANQQLAGBUZBJGH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)C(C(=O)O)O)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Topological Polar Surface Area: 66.8

Additional information on 4,5-Dichloro-2-(difluoromethoxy)mandelic acid

4,5-Dichloro-2-(difluoromethoxy)mandelic acid (CAS No. 1803832-53-2): An Overview

4,5-Dichloro-2-(difluoromethoxy)mandelic acid (CAS No. 1803832-53-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its dichloro and difluoromethoxy substituents, which confer specific physicochemical properties and biological activities.

The molecular formula of 4,5-Dichloro-2-(difluoromethoxy)mandelic acid is C₁₀H₇Cl₂F₂O₃, and its molecular weight is approximately 276.06 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 145-147°C, which is an important parameter for its handling and storage.

In the context of medicinal chemistry, 4,5-Dichloro-2-(difluoromethoxy)mandelic acid has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its anti-inflammatory and anti-cancer properties, making it a promising candidate for further investigation. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 4,5-Dichloro-2-(difluoromethoxy)mandelic acid has also shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that the compound effectively inhibited the growth of several cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549). The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

The unique combination of dichloro and difluoromethoxy substituents in 4,5-Dichloro-2-(difluoromethoxy)mandelic acid contributes to its favorable pharmacokinetic properties. These substituents enhance the lipophilicity of the molecule, improving its ability to cross biological membranes and reach target tissues. Additionally, the presence of these functional groups can influence the metabolic stability and bioavailability of the compound, which are critical factors in drug development.

In terms of synthetic methods, 4,5-Dichloro-2-(difluoromethoxy)mandelic acid can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of 4,5-dichloromandelic acid with difluoromethylating agents such as Selectfluor or diethylaminosulfur trifluoride (DAST). This method provides high yields and good purity, making it suitable for large-scale production.

The safety profile of 4,5-Dichloro-2-(difluoromethoxy)mandelic acid has been evaluated in several preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its safe use in clinical settings. Preclinical studies have also highlighted the importance of optimizing dosing regimens to maximize efficacy while minimizing potential side effects.

In conclusion, 4,5-Dichloro-2-(difluoromethoxy)mandelic acid (CAS No. 1803832-53-2) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its use in various medical contexts.